1-methyl-4-(morpholin-4-yl)-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[1-methyl-6-(4-phenylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C20H25N7O/c1-24-18-17(15-21-24)19(26-11-13-28-14-12-26)23-20(22-18)27-9-7-25(8-10-27)16-5-3-2-4-6-16/h2-6,15H,7-14H2,1H3
• InChI Key: RXOCECWSSMEIHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC(=N2)N3CCN(CC3)C4=CC=CC=C4)N5CCOCC5
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines typically involves multi-step chemical processes that incorporate various substituents into the core structure to achieve desired properties. For instance, the synthesis of related compounds has been demonstrated through approaches that involve the construction of the pyrazolo[3,4-d]pyrimidine core followed by sequential addition of substituents, such as morpholino and phenylpiperazine groups, under controlled conditions to ensure specificity and high yields (Wang et al., 2018).

Scientific Research Applications

Environmental Exposure and Toxicology

Research on similar compounds, particularly those related to environmental exposure and toxicology, sheds light on the potential environmental impact and human health implications of chemical exposure. For instance, studies on organophosphorus (OP) and pyrethroid (PYR) pesticides have highlighted the widespread environmental exposure among children, emphasizing the need for regulatory measures to mitigate health risks (Babina et al., 2012).

Pharmacological Applications

Another area of significant research interest is the pharmacological applications of pyrazolopyrimidine compounds. Allopurinol, a well-known drug used to treat gout, shares a similar pyrazolo[3,4-d]pyrimidine core structure. Its effectiveness in reducing hyperuricemia and preventing uric acid nephropathy in children with various neoplastic diseases highlights the therapeutic potential of compounds within this class (Krakoff & Murphy, 1968).

Neurological Research

In neurological research, the exploration of compounds like indiplon, which is a positive allosteric GABA_A receptor modulator, reveals the potential for developing new treatments for conditions such as insomnia. Indiplon's comparison with triazolam in terms of abuse potential and effects on psychomotor and cognitive performance underscores the importance of understanding the pharmacological profiles of these compounds for therapeutic use (Carter et al., 2007).

Cancer Research

Investigations into the metabolism and effects of dietary carcinogens, such as heterocyclic amines formed during meat cooking, provide insights into cancer risk and the mechanisms of carcinogenesis. Understanding how these compounds are metabolized and their impact on human health can inform dietary recommendations and cancer prevention strategies (Vanhaecke et al., 2008).